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Introduction

TMC-95A is a potent, naturally occurring cyclic peptide that functions as a highly selective,
non-covalent inhibitor of the 20S proteasome. Isolated from the fermentation broth of Apiospora
montagnei, TMC-95A has demonstrated significant cytotoxic activity against specific cancer
cell lines, positioning it as a valuable tool for cancer research and a potential lead compound
for drug development. These application notes provide a comprehensive overview of TMC-
95A's activity in specific cancer types, detailed protocols for its use in key in vitro assays, and a
summary of its mechanism of action.

Mechanism of Action

TMC-95A exerts its anticancer effects by inhibiting the proteolytic activity of the 20S
proteasome, a critical component of the ubiquitin-proteasome system (UPS). The UPS is
responsible for the degradation of a majority of intracellular proteins, including those that
regulate cell cycle progression, apoptosis, and signal transduction. By inhibiting the
proteasome, TMC-95A leads to the accumulation of ubiquitinated proteins, which in turn can
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induce cell cycle arrest, trigger apoptosis, and disrupt key signaling pathways essential for
cancer cell survival and proliferation.

TMC-95A inhibits all three major proteolytic activities of the proteasome: chymotrypsin-like
(ChT-L), trypsin-like (T-L), and peptidylglutamyl-peptide hydrolyzing (PGPH) activities. Its
binding to the proteasome is non-covalent, which may offer a different pharmacological profile
compared to covalent proteasome inhibitors.

Data Presentation
Table 1: In Vitro Proteasome Inhibitory Activity of TMC-

95A
Proteasome Activity IC50 (nM)
Chymotrypsin-like (ChT-L) 5.4[1]
Peptidylglutamyl-peptide hydrolyzing (PGPH) 60[1]
Trypsin-like (T-L) 200[1]

Table 2: Cytotoxic Activity of TMC-95A in Cancer Celi

Lines
Cell Line Cancer Type IC50 (pM)
HCT-116 Colon Carcinoma 4.4[2]
HL-60 Promyelocytic Leukemia 9.8[2]

Signaling Pathways and Experimental Workflows
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TMC-95A Mechanism of Action in Cancer Cells
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Experimental Workflow for Cell Viability (MTT) Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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